Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0192758 | 4-(Diphenylmethyl)-1-piperazineethanol dihydrochloride | 108983-83-1 | C19H24N2O 2HCl |
| VC0192747 | 4-Chloro Benzhydrol (Meclozine EP Impurity B) | 119-56-2 | C13H11ClO |
| VC0192782 | Ketotifen Impurity C | 126939-27-3 | C19H21NO2S |
| VC0192759 | Cetirizine Impurity (4-Chlorobenzophenone) | 134-85-0 | C13H9ClO |
| VC0192771 | Fexofenadine hydrochloride | 153439-40-8 | C32H39NO4.HCl |
| VC0192772 | Fexofenadine Methyl Ester | 154825-96-4 | C33H41NO4 |
| VC0192742 | Desisobutyryl Ciclesonide | 161115-59-9 | C28H38O6 |
| VC0192756 | (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) | 163837-48-7 | C21H25ClN2O3. 2 HCl |
| VC0192745 | Dexchlorpheniramine maleate | 2438-32-6 | C20H23ClN2O4 |
| VC0192777 | (R)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine | 300543-56-0 | C17H19ClN2 |
| VC0192784 | 2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-9-one | 34580-09-1 | C19H19NOS |
| VC0192783 | Ketotifen Fumarate | 34580-14-8 | C23H23NO5S |
| VC0192774 | 1,4-Bis((4-chlorophenyl)phenylmethyl)piperazine | 346451-15-8 | C30H28Cl2N2. |
| VC0192786 | Carbinoxamine Maleate | 3505-38-2 | C16H19ClN2O. C4H4O4 |
| VC0192781 | 2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaene-8,9-dione | 43076-16-0 | C19H17NO2S |
| VC0192778 | 2-(1-Methylimidazole-4-yl)ethanamine | 501-75-7 | C6H11N3 |
| VC0192741 | 1-(4-Chlorophenyl)-1-phenylethanol | 59767-24-7 | C14H13ClO |
| VC0192779 | Formaldehyde Hydrazone | 6629-91-0 | CH4N2 |
| VC0192766 | 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid | 832088-68-3 | C32H35NO3 |
| VC0192749 | Cetirizine Methyl Ester | 83881-46-3 | C22H27ClN2O3 |
| VC0192768 | Cetirizine | 83881-51-0 | C21H25ClN2O3 |
| VC0192750 | 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid hydrochloride | 83881-52-1 | C21H25ClN2O3. 2 HCl |
| VC0192753 | Deschloro Cetirizine | 83881-53-2 | C21H26N2O3 |
| VC0192746 | Dexchlorpheniramine Maleate EP Impurity A | 86-21-5 | C16H20N2 |
| VC0192785 | Ketotifen Impurity D | 88456-70-6 | C19H19NO2S |